Cas no 367500-94-5 (6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 367500-94-5
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD07374363
• CID: 1036475
• PubChem ID: 22397508
• Update Time: 2025-06-25

6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• 6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid
• ZZRCDROTHZQIGY-UHFFFAOYSA-N
• SBB089632
• 4670AB
• SB21195
• AB39280
• AK128462
• AB0073918
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-fluoro-
• 6-fluoro-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
• J-518747
• DB-333539
• MFCD07374363
• DB-333540
• A874290
• AD-0721
• 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylicacid
• DTXSID50958007
• AKOS005071524
• SCHEMBL870792
• A848677
• 2-Carboxy-6-fluoroimidazo[1,2-a]pyridine
• 367900-94-5
• 367500-94-5
• EN300-262108

• MDL： MFCD07374363
• Inchi： 1S/C8H5FN2O2/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5/h1-4H,(H,12,13)
• InChI Key： ZZRCDROTHZQIGY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=NC(C(=O)O)=CN2C=1

Computed Properties

• Exact Mass: 180.03355
• Monoisotopic Mass: 180.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 1.7

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 54.6

6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 367500-94-5, known as 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are heterocyclic aromatic compounds with unique electronic properties. The presence of a fluorine atom at the 6-position and a carboxylic acid group at the 2-position imparts distinctive chemical and biological characteristics to this molecule.

Imidazo[1,2-a]pyridines are well-known for their ability to act as ligands in coordination chemistry, particularly in the formation of metal complexes. The fluorine substitution at the 6-position enhances the molecule's stability and electronic versatility, making it a valuable component in the synthesis of advanced materials. Recent studies have highlighted its potential in drug discovery, where it serves as a scaffold for designing bioactive molecules targeting various therapeutic areas.

The synthesis of 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and cyclization processes. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring its suitability for both academic and industrial applications. The compound's carboxylic acid functionality allows for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied for its role in metalloenzyme inhibition and as a building block in supramolecular chemistry. Its ability to coordinate with metal ions such as zinc and copper makes it a promising candidate for developing catalysts and sensors. Recent breakthroughs in nanotechnology have also explored its use in constructing self-assembled monolayers and nanoparticles with enhanced stability and reactivity.

From a biological standpoint, this compound exhibits notable pharmacokinetic properties, including good solubility and moderate permeability. Preclinical studies have demonstrated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Its fluorinated structure contributes to improved bioavailability, making it an attractive lead compound for drug development programs.

The integration of 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid into modern drug delivery systems has further expanded its utility. Researchers have successfully incorporated this compound into lipid nanoparticles and polymeric micelles, enhancing its therapeutic efficacy while minimizing side effects. These advancements underscore its versatility across diverse chemical and biological landscapes.

Looking ahead, the continued exploration of 6-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is expected to yield novel insights into its structural dynamics and functional applications. As interdisciplinary research progresses, this compound is poised to play an increasingly pivotal role in advancing both medicinal chemistry and materials science.